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Compound of Interest

Compound Name:
1-(2-Bromoethyl)-4-chloro-1H-

pyrazole

CAS No.: 1011801-59-4

Cat. No.: B1275160

Get Quote

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a

"privileged scaffold" due to its presence in a wide array of approved therapeutic agents, from

anti-inflammatory drugs like celecoxib to blockbuster kinase inhibitors used in oncology.[1][2][3]

[4] Its metabolic stability, capacity for hydrogen bonding, and tunable electronic properties

make it an ideal core for interacting with diverse biological targets.[5][6] Within this class of

compounds, 1-(2-Bromoethyl)-4-chloro-1H-pyrazole emerges as a particularly powerful

building block for drug discovery campaigns.

This application note details the strategic utility of 1-(2-Bromoethyl)-4-chloro-1H-pyrazole, a

bifunctional reagent designed for sequential, orthogonal derivatization. It possesses two distinct

reactive handles:

An N-(2-Bromoethyl) Group: A potent electrophile ideal for facile N-alkylation of various

nucleophiles, serving as a flexible linker to introduce other pharmacophoric elements.

A C4-Chloro Substituent: A versatile position for modern cross-coupling reactions, such as

the Suzuki-Miyaura coupling, enabling the introduction of aryl and heteroaryl moieties to
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modulate potency, selectivity, and physicochemical properties.[7][8]

This guide provides researchers, scientists, and drug development professionals with the

foundational knowledge and detailed protocols required to effectively employ this scaffold in the

synthesis of novel compound libraries, with a particular focus on the rational design of kinase

inhibitors.

PART 1: Physicochemical Properties & Safety Data
Before commencing any experimental work, it is crucial to be familiar with the properties and

handling requirements of the reagent.

Property Value Source(s)

Chemical Structure

CAS Number 1011801-59-4 [9][10][11]

Molecular Formula C₅H₆BrClN₂ [10][11]

Molecular Weight 209.47 g/mol [11]

Appearance Solid [11]

SMILES ClC1=CN(CCBr)N=C1 [10]

GHS Hazard Statements H302: Harmful if swallowed [11]

GHS Pictograms [11]

Storage Class Code 11 - Combustible Solids [11]

Note: Always consult the latest Safety Data Sheet (SDS) from your supplier before use.

PART 2: The Pyrazole Core in Drug Discovery
The pyrazole moiety is a five-membered heterocyclic ring containing two adjacent nitrogen

atoms.[3] This structure is a key pharmacophore in numerous FDA-approved drugs,
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demonstrating its broad therapeutic applicability.[2][4] Pyrazole-containing drugs have shown

success as anticancer, anti-inflammatory, antimicrobial, and antiviral agents, among other

activities.[1][3][5]

One of the most impactful areas for pyrazole scaffolds is in the development of protein kinase

inhibitors.[4][12] Kinases are a large family of enzymes that play a central role in cellular

signaling, and their dysregulation is a hallmark of many cancers.[12][13] The pyrazole ring is

frequently employed as a core scaffold that can be substituted to create compounds that bind

with high affinity and selectivity to the ATP-binding pocket of a target kinase.[14]

Caption: Logical design of a pyrazole-based kinase inhibitor.

The strategic value of 1-(2-Bromoethyl)-4-chloro-1H-pyrazole lies in its pre-configured

design, which directly maps onto this drug design paradigm. The N1-ethyl linker provides a

vector for attaching hinge-binding motifs, while the C4-chloro position serves as a handle for

introducing groups that fine-tune the molecule's properties.

PART 3: Core Applications & Experimental
Protocols
This section details the two primary synthetic transformations for which this building block is

designed, complete with step-by-step protocols and the scientific rationale behind key steps.

Application I: N-Alkylation via the Bromoethyl Linker
The bromoethyl group is a reactive electrophile, making it highly susceptible to nucleophilic

substitution (Sɴ2) by a wide range of nucleophiles (e.g., phenols, amines, thiols). This reaction

is the primary method for attaching the pyrazole scaffold to another molecule of interest.

Caption: General workflow for Sɴ2 alkylation.

Protocol 3.1: Synthesis of 1-(2-(Phenoxy)ethyl)-4-chloro-1H-pyrazole

This protocol provides a representative example of coupling the scaffold with a phenol

nucleophile.

Materials:
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1-(2-Bromoethyl)-4-chloro-1H-pyrazole (1.0 equiv, e.g., 209 mg, 1.0 mmol)

Phenol (1.1 equiv, e.g., 104 mg, 1.1 mmol)

Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv, e.g., 276 mg, 2.0 mmol)

N,N-Dimethylformamide (DMF), anhydrous (0.2 M, e.g., 5 mL)

Ethyl acetate, Water, Brine

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar, add 1-(2-Bromoethyl)-4-
chloro-1H-pyrazole, phenol, and potassium carbonate.

Scientist's Note:Anhydrous K₂CO₃ is a mild base sufficient to deprotonate the phenol,

making it a more potent nucleophile. Using a slight excess of the nucleophile and base

ensures the reaction goes to completion.

Add anhydrous DMF via syringe and purge the flask with an inert atmosphere (Nitrogen or

Argon).

Scientist's Note:DMF is a polar aprotic solvent that effectively solvates the potassium

cation, leaving the phenoxide anion more reactive for the Sɴ2 attack. An inert atmosphere

prevents potential side reactions with atmospheric moisture and oxygen.

Heat the reaction mixture to 70 °C and stir for 4-12 hours.

Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting bromo-

pyrazole is consumed.

Cool the reaction to room temperature. Pour the mixture into water (20 mL) and extract with

ethyl acetate (3 x 20 mL).

Scientist's Note:This aqueous workup removes the inorganic base (K₂CO₃) and the highly

polar DMF solvent.
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Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

product.

Application II: Suzuki-Miyaura Cross-Coupling at the C4-
Position
The 4-chloro substituent is an excellent handle for palladium-catalyzed cross-coupling

reactions.[8] The Suzuki-Miyaura coupling, which joins an organohalide with an organoboron

compound, is a robust and widely used method for forming C-C bonds, particularly for creating

biaryl structures common in pharmaceuticals.[8][15]

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Protocol 3.2: Synthesis of 1-(2-Bromoethyl)-4-phenyl-1H-pyrazole

This protocol details the coupling of the scaffold with phenylboronic acid. The N-(2-bromoethyl)

group is stable under these conditions.

Materials:

1-(2-Bromoethyl)-4-chloro-1H-pyrazole (1.0 equiv, e.g., 209 mg, 1.0 mmol)

Phenylboronic Acid (1.2 equiv, e.g., 146 mg, 1.2 mmol)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv, e.g., 35 mg, 0.03 mmol)

Sodium Carbonate (Na₂CO₃) (2.0 M aqueous solution, 2.0 equiv, 1.0 mL)

1,4-Dioxane (0.2 M, e.g., 5 mL)

Procedure:

To a microwave vial or Schlenk tube, add 1-(2-Bromoethyl)-4-chloro-1H-pyrazole,

phenylboronic acid, and the palladium catalyst.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7436090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7436090/
https://pdf.benchchem.com/32/Application_Notes_and_Protocols_for_4_Iodopyrazole_in_Suzuki_Coupling_Reactions.pdf
https://www.benchchem.com/product/b1275160/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-pyrazole-scaffold
https://www.benchchem.com/product/b1275160/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-pyrazole-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientist's Note:Pd(PPh₃)₄ is a common and effective catalyst for Suzuki couplings.[15] It

is air-sensitive, so handling should be performed quickly.

Evacuate and backfill the vessel with an inert atmosphere (Nitrogen or Argon) three times.

Scientist's Note:The catalytic cycle involves a Pd(0) species, which is readily oxidized by

air, deactivating the catalyst. A thoroughly deoxygenated environment is critical for high

yields.

Add the 1,4-dioxane, followed by the aqueous sodium carbonate solution.

Scientist's Note:The base is essential for the transmetalation step of the catalytic cycle. A

biphasic solvent system (organic/aqueous) is standard for Suzuki reactions to dissolve

both the organic-soluble substrates and the water-soluble inorganic base.[15]

Seal the vessel and heat the reaction mixture to 100 °C for 2-8 hours, or until TLC analysis

indicates completion.

Cool the reaction to room temperature. Dilute with water (15 mL) and extract with ethyl

acetate (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate.

Purify the crude product by flash column chromatography to afford the coupled product.

PART 4: Application Blueprint - A Strategy for
Kinase Inhibitor Library Synthesis
The true power of 1-(2-Bromoethyl)-4-chloro-1H-pyrazole is realized when these two

reactions are used in a sequential, divergent strategy to rapidly generate a library of related

analogues for Structure-Activity Relationship (SAR) studies.

The Strategy:

Step A (Alkylation): Couple the scaffold with a panel of diverse hinge-binding fragments

(represented here by Nu¹-H, Nu²-H, etc.) via the Sɴ2 reaction. This creates a set of common

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pdf.benchchem.com/32/Application_Notes_and_Protocols_for_4_Iodopyrazole_in_Suzuki_Coupling_Reactions.pdf
https://pdf.benchchem.com/32/Application_Notes_and_Protocols_for_4_Iodopyrazole_in_Suzuki_Coupling_Reactions.pdf
https://www.benchchem.com/product/b1275160/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-pyrazole-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


intermediates.

Step B (Diversification): Take each intermediate from Step A and subject it to a panel of

diverse boronic acids (R¹-B(OH)₂, R²-B(OH)₂, etc.) in a parallel Suzuki-Miyaura coupling.

This two-step process allows for the exponential expansion of chemical diversity from a single

starting material.

Caption: Divergent library synthesis strategy.

PART 5: Conclusion
1-(2-Bromoethyl)-4-chloro-1H-pyrazole is more than a simple chemical; it is a strategic tool

for accelerating drug discovery. Its pre-installed, orthogonally reactive functional groups provide

a logical and efficient entry point for the synthesis of complex molecules. By providing reliable

and versatile handles for both linking and diversification, this scaffold enables medicinal

chemists to rapidly explore chemical space and optimize compounds for desired biological

activity and pharmaceutical properties. The protocols and strategies outlined herein offer a

robust framework for leveraging this powerful building block in the quest for next-generation

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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